Cas no 2167124-76-5 (2-bromo-3-hydrazinylpyrazine)

2-Bromo-3-hydrazinylpyrazine is a heterocyclic compound featuring both bromine and hydrazine functional groups on a pyrazine core. This structure makes it a versatile intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The bromine substituent offers reactivity for cross-coupling reactions, while the hydrazinyl group enables condensation and cyclization pathways. Its high purity and stability under controlled conditions ensure consistent performance in synthetic applications. Researchers value this compound for its role in constructing complex nitrogen-containing scaffolds, facilitating the development of biologically active molecules. Proper handling and storage are recommended due to its sensitivity to moisture and light.

2-bromo-3-hydrazinylpyrazine structure

Product Name:2-bromo-3-hydrazinylpyrazine

CAS No:2167124-76-5

MF:C₄H₅BrN₄

MW:189.013298749924

CID:6475190

PubChem ID:134830489

Update Time:2026-03-11

2-bromo-3-hydrazinylpyrazine Chemical and Physical Properties

Names and Identifiers

- 2-bromo-3-hydrazinylpyrazine
- 2167124-76-5
- EN300-1272316
- AT38521
- 2-Bromo-3-hydrazineylpyrazine
- Inchi： 1S/C4H5BrN4/c5-3-4(9-6)8-2-1-7-3/h1-2H,6H2,(H,8,9)
- InChI Key： HDIJYCSAGIRNPS-UHFFFAOYSA-N
- SMILES： BrC1C(=NC=CN=1)NN

Computed Properties

Exact Mass: 187.96976g/mol
Monoisotopic Mass: 187.96976g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 88.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 63.8Å²

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